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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core commercial
production methods of sodium peroxide (Na=0z). The document details the prevalent two-
stage manufacturing process, including key chemical reactions, process parameters, and
equipment considerations. Experimental protocols for the primary synthesis route are outlined,
and process workflows are visualized to facilitate a deeper understanding of the industrial
manufacturing of this important oxidizing agent.

Introduction

Sodium peroxide is a strong oxidizing agent with significant applications in various industries,
including textiles, paper and pulp for bleaching, and in chemical synthesis. Its ability to release
oxygen upon reaction with water or carbon dioxide has also made it useful in specialized
applications such as in life support systems. The commercial production of sodium peroxide is
dominated by a two-stage process that involves the oxidation of metallic sodium.

Primary Commercial Production Method: The Two-
Stage Process

The most established and widely used commercial method for sodium peroxide production is
a two-stage process. This method involves the initial oxidation of sodium metal to sodium oxide
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(Naz20), followed by the subsequent oxidation of the sodium oxide to sodium peroxide
(Naz203). This process can be carried out in both batch and continuous modes.

Chemical Reactions

The fundamental chemical transformations in the two-stage process are:
o Stage 1: Formation of Sodium Oxide 4Na + Oz — 2Naz0
e Stage 2: Formation of Sodium Peroxide 2Naz0 + Oz - 2Na20:

Process Parameters and Data

The efficiency and purity of the final sodium peroxide product are highly dependent on the
careful control of various process parameters. The following table summarizes key quantitative
data for the two-stage commercial production process.
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Parameter

Stage 1: Sodium
Oxide Formation

Stage 2: Sodium
Peroxide
Formation

Notes and
References

Reactants

Metallic Sodium (Na),
Oxygen (O2) or Dry Air

Sodium Oxide (Naz20),
Oxygen (O2) or
Oxygen-Enriched Air

The use of dry, CO2-
free air is a common
practice. Oxygen-
enriched air or pure
oxygen is often used
in the second stage to
drive the reaction to

completion.

Temperature

130°C - 250°C

200°C - 450°C

The initial oxidation of
sodium is typically
carried out above its
melting point (97.8°C).
The second stage
requires higher
temperatures to
facilitate the
conversion of sodium
oxide to sodium

peroxide.

Pressure

Atmospheric

Atmospheric or

slightly elevated

While the process is
often run at
atmospheric pressure,
some variations may
use slightly elevated
pressures to increase
the rate of oxidation.

Reaction Environment

Inert atmosphere
(e.g., Nitrogen)
initially, then
controlled introduction

of oxidant.

Oxidizing atmosphere.

An inert atmosphere is
used during the
melting of sodium to
prevent premature or

uncontrolled oxidation.
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The commercial
product usually

] contains a small

) Typically 90-95%
Product Purity - NasO percentage of
az0:2

unreacted sodium
oxide and other

impurities.

The formation of

] sodium superoxide
Unreacted Sodium

Key ] ] ) can occur at higher
N Unreacted Sodium Oxide, Sodium
Byproducts/Impurities ) temperatures and
Superoxide (NaO2)
oxygen
concentrations.

Experimental Protocols

The following protocols provide a detailed methodology for the laboratory-scale synthesis of
sodium peroxide, simulating the conditions of the commercial two-stage process.

Materials and Equipment

e Reactants: High-purity sodium metal, Dry oxygen or air (free of CO2 and moisture).

o Equipment: Reaction vessel (e.g., rotating retort made of iron or nickel), furnace with
temperature control, gas flow meters, system for drying and removing CO2 from the air
stream, inert gas supply (e.g., nitrogen), product collection and storage containers.

Procedure

Stage 1: Synthesis of Sodium Oxide

e Preparation: The reaction vessel is first purged with an inert gas, such as nitrogen, to remove
any residual air and moisture.

» Charging the Reactor: A known quantity of high-purity sodium metal is charged into the
reaction vessel.
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e Melting: The reactor is heated to a temperature above the melting point of sodium
(approximately 130-200°C) while maintaining the inert atmosphere. Agitation or rotation of
the vessel is initiated to ensure uniform heating.

o Controlled Oxidation: A controlled stream of dry, COz-free air or a mixture of nitrogen and
oxygen is introduced into the reactor. The oxygen concentration is kept low initially to
manage the exothermic reaction and prevent the temperature from rising excessively.

o Reaction Monitoring: The reaction is monitored by observing the consumption of sodium and
the formation of the white solid, sodium oxide. The temperature is maintained within the
range of 130-250°C.

o Completion: The flow of the oxidizing gas is continued until all the metallic sodium has been
converted to sodium oxide.

Stage 2: Synthesis of Sodium Peroxide

o Temperature Increase: The temperature of the reaction vessel containing the freshly
prepared sodium oxide is raised to 200-450°C.

« Introduction of Oxygen: A stream of dry, pure oxygen or oxygen-enriched air is passed over
the heated sodium oxide.

o Oxidation to Peroxide: The sodium oxide is oxidized to sodium peroxide. The reaction is
exothermic, and the temperature should be carefully controlled to prevent the decomposition
of the sodium peroxide product. Agitation is continued to ensure good contact between the
solid and the gas.

e Reaction Completion and Cooling: Once the conversion to sodium peroxide is complete
(indicated by a change in color to a yellowish-white), the oxygen supply is stopped, and the
reactor is cooled under an inert atmosphere.

e Product Handling: The resulting sodium peroxide is a granular solid that should be handled
with care, as it is a strong oxidizer and is reactive with water and carbon dioxide in the air. It
should be stored in airtight, dry containers.

Visualizations
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The following diagrams illustrate the chemical pathways and a conceptual workflow for the

commercial production of sodium peroxide.
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Caption: Chemical reaction pathway for the two-stage production of sodium peroxide.
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Caption: Conceptual workflow for a commercial sodium peroxide production plant.
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 To cite this document: BenchChem. [Commercial Production of Sodium Peroxide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049792#commercial-production-methods-of-sodium-
peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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